Cas no 32884-25-6 ([2-(benzyloxy)-4-methoxyphenyl]acetonitrile)

[2-(benzyloxy)-4-methoxyphenyl]acetonitrile structure
32884-25-6 structure
Product Name:[2-(benzyloxy)-4-methoxyphenyl]acetonitrile
CAS No:32884-25-6
MF:C16H15NO2
MW:253.295804262161
CID:917358
PubChem ID:319408
Update Time:2025-04-19

[2-(benzyloxy)-4-methoxyphenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [2-(benzyloxy)-4-methoxyphenyl]acetonitrile
    • 2-(4-methoxy-2-phenylmethoxyphenyl)acetonitrile
    • (2-(Benzyloxy)-4-methoxyphenyl)acetonitrile
    • (2-benzyloxy-4-methoxyphenyl)acetonitrile
    • AC1L805X
    • NCI60_002107
    • NSC263601
    • SureCN6035647
    • Acetonitrile, [2-(benzyloxy)-4-methoxyphenyl]-
    • QME7346U59
    • 32884-25-6
    • 2-Benzyloxy-4-methoxyphenylacetonitrile
    • 4-Methoxy-2-(phenylmethoxy)benzeneacetonitrile
    • DTXSID20186537
    • GHQVMARKZDBYKZ-UHFFFAOYSA-N
    • SCHEMBL6035647
    • CHEMBL1976329
    • 2-(2-benzyloxy-4-methoxy-phenyl)acetonitrile
    • Benzeneacetonitrile, 4-methoxy-2-(phenylmethoxy)-
    • NSC-263601
    • NSC 263601
    • Inchi: 1S/C16H15NO2/c1-18-15-8-7-14(9-10-17)16(11-15)19-12-13-5-3-2-4-6-13/h2-8,11H,9,12H2,1H3
    • InChI Key: GHQVMARKZDBYKZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C=CC=1CC#N)OC

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
  • LogP: 3.34028
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.